Cas no 721939-70-4 ([1,1'-BIPHENYL]-4-CARBOXYLIC ACID, 4'-(AZIDOMETHYL)-, METHYL ESTER)

• Product Name: [1,1'-BIPHENYL]-4-CARBOXYLIC ACID, 4'-(AZIDOMETHYL)-, METHYL ESTER
• CAS No: 721939-70-4
• MF: C₁₅H₁₃N₃O₂
• MW: 267.282623052597
• CID: 3172043
• PubChem ID: 85979371
• Update Time: 2025-04-21

[1,1'-BIPHENYL]-4-CARBOXYLIC ACID, 4'-(AZIDOMETHYL)-, METHYL ESTER Chemical and Physical Properties

Names and Identifiers

• [1,1'-BIPHENYL]-4-CARBOXYLIC ACID, 4'-(AZIDOMETHYL)-, METHYL ESTER
• DTXSID001220057
• 721939-70-4
• Methyl 4a(2)-(azidomethyl)[1,1a(2)-biphenyl]-4-carboxylate

• Inchi： 1S/C15H13N3O2/c1-20-15(19)14-8-6-13(7-9-14)12-4-2-11(3-5-12)10-17-18-16/h2-9H,10H2,1H3
• InChI Key： AMWSJAQKUCEBFT-UHFFFAOYSA-N
• SMILES： O(C)C(C1C=CC(=CC=1)C1C=CC(CN=[N+]=[N-])=CC=1)=O

Computed Properties

• Exact Mass: 267.100776666Da
• Monoisotopic Mass: 267.100776666Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 363
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 40.7Ų